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Compound of Interest

Compound Name: Mcp-neca

Cat. No.: B1676814 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive information to address solubility challenges encountered with 5'-N-

Ethylcarboxamidoadenosine (NECA), a potent adenosine receptor agonist.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of NECA?

A1: NECA is readily soluble in dimethyl sulfoxide (DMSO) but is sparingly soluble to insoluble in

water and aqueous buffers alone.[1][2] For most experimental purposes, a concentrated stock

solution is first prepared in DMSO.

Q2: I'm seeing "Mcp-neca" in my notes, but can't find information on it. What is this

compound?

A2: It is highly likely that "Mcp-neca" is a typographical error or a lab-specific shorthand. The

standard and widely recognized name for the compound is NECA (5'-N-

Ethylcarboxamidoadenosine). Searches for "Mcp-neca" do not yield a recognized chemical

entity, while "NECA" is a well-documented adenosine receptor agonist. We recommend

verifying the compound name from the original supplier's documentation.

Q3: How should I store NECA stock solutions?
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A3: Once reconstituted in DMSO, it is recommended to aliquot the stock solution into single-

use volumes and store them frozen at -20°C for long-term storage (months to years) or at 0-

4°C for short-term use (days to weeks).[3] Following reconstitution, stock solutions are reported

to be stable for up to 3 months at -20°C. Repeated freeze-thaw cycles should be avoided to

prevent degradation of the compound.[4]

Solubility Data
The solubility of NECA can vary slightly between suppliers and batches. The following table

summarizes solubility data from various sources.

Solvent Maximum Concentration Source

DMSO 62 mg/mL (approx. 201.1 mM) Selleck Chemicals[1]

DMSO 50 mM Sigma-Aldrich

DMSO 40 mM (12.33 mg/mL) Tocris Bioscience[5]

DMSO 20 mg/mL
Sigma-Aldrich (for HE-NECA)

[2]

Water Insoluble Selleck Chemicals[1]

Aqueous Buffers Sparingly soluble

Experimental Protocols
Protocol 1: Preparation of a Concentrated NECA Stock Solution in DMSO

This protocol describes the preparation of a 50 mM stock solution in DMSO.

Materials:

NECA (solid)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials
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Vortex mixer

Methodology:

Allow the NECA vial and DMSO to reach room temperature before opening to prevent

condensation.

Calculate the required mass of NECA for your desired volume and concentration. For

example, for 1 mL of a 50 mM solution (MW: 308.3 g/mol ), you would need 15.42 mg of

NECA.

Weigh the NECA and add it to a sterile vial.

Add the calculated volume of DMSO to the vial.

Vortex the solution until the NECA is completely dissolved. Gentle warming (to no more than

37°C) may be applied if dissolution is slow.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C.

Protocol 2: Preparation of an Aqueous Working Solution from a DMSO Stock

This protocol details the dilution of a DMSO stock solution into an aqueous buffer for cell-based

assays. It is crucial to ensure that the final concentration of DMSO in the working solution is low

(typically <0.5%) to avoid solvent-induced artifacts.

Materials:

Concentrated NECA stock solution in DMSO (from Protocol 1)

Aqueous buffer of choice (e.g., PBS, cell culture medium)

Sterile polypropylene tubes

Methodology:
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Thaw an aliquot of the concentrated NECA stock solution at room temperature.

Determine the final concentration of NECA and DMSO required for your experiment.

Perform a serial dilution if necessary. For direct dilution, add the DMSO stock solution to the

aqueous buffer while vortexing to ensure rapid mixing and prevent precipitation.

For example, to prepare 1 mL of a 10 µM working solution from a 10 mM stock, add 1 µL of

the stock solution to 999 µL of the aqueous buffer. This results in a final DMSO concentration

of 0.1%.

Visually inspect the solution for any signs of precipitation. If precipitation occurs, you may

need to lower the final concentration or use a different formulation.

Troubleshooting Guide
Issue: My NECA is not dissolving in the aqueous buffer.

Cause: NECA has poor aqueous solubility. Direct dissolution in aqueous buffers is often

unsuccessful, especially at higher concentrations.

Solution: Always prepare a concentrated stock solution in an organic solvent like DMSO first,

and then dilute this stock into your aqueous medium.[6] Ensure the final concentration of the

organic solvent is compatible with your experimental system.

Issue: After diluting my DMSO stock into my aqueous buffer, a precipitate formed.

Cause: This is known as "crashing out." The compound was soluble in the concentrated

organic solvent but precipitates when diluted into the aqueous phase where its solubility is

much lower.

Solution:

Reduce the final concentration: The most straightforward solution is to lower the final

concentration of NECA in the aqueous buffer.

Increase the proportion of co-solvent: If your experimental system can tolerate it, a slightly

higher percentage of DMSO may keep the compound in solution. However, always run a
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vehicle control to account for solvent effects.

Use a formulation with solubilizing agents: For in vivo studies or challenging in vitro systems,

co-solvents and surfactants can be used. A published formulation for NECA involves a

vehicle of DMSO, PEG300, and Tween-80 in saline.[4]

Sonication: Briefly sonicating the solution after dilution can sometimes help to redissolve

small amounts of precipitate.

Visualizations
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Caption: Workflow for troubleshooting NECA solubility issues.
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Caption: Simplified NECA signaling pathway via adenosine receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. Buy Mcp-neca | >98% [smolecule.com]

4. medchemexpress.com [medchemexpress.com]

5. NECA | Non-selective Adenosine | Tocris Bioscience [tocris.com]

6. Reddit - The heart of the internet [reddit.com]

To cite this document: BenchChem. [Technical Support Center: Troubleshooting NECA
Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676814#troubleshooting-mcp-neca-solubility-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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